Cas no 1261891-94-4 (Ethyl 4-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate)
1261891-94-4 structure
Product Name:Ethyl 4-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate
CAS No:1261891-94-4
MF:C16H12FNO3
MW:285.269787788391
MDL:MFCD18314531
CID:1219568
PubChem ID:53220205
Update Time:2025-09-27
Ethyl 4-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate
- Ethyl 3'-cyano-3-fluoro-4'-hydroxy[1,1'-biphenyl]-4-carboxylate
- 1261891-94-4
- 2-Cyano-4-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol, 95%
- 2-CYANO-4-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]PHENOL
- MFCD18314531
- DTXSID10684976
-
- MDL: MFCD18314531
- Inchi: 1S/C16H12FNO3/c1-2-21-16(20)13-5-3-11(8-14(13)17)10-4-6-15(19)12(7-10)9-18/h3-8,19H,2H2,1H3
- InChI Key: CGNYFHPEALABAU-UHFFFAOYSA-N
- SMILES: FC1=C(C(=O)OCC)C=CC(=C1)C1C=CC(=C(C#N)C=1)O
Computed Properties
- Exact Mass: 285.08012141g/mol
- Monoisotopic Mass: 285.08012141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 419
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 70.3Ų
Ethyl 4-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB320574-5 g |
2-Cyano-4-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol, 95%; . |
1261891-94-4 | 95% | 5g |
€1,159.00 | 2022-08-31 | |
| abcr | AB320574-5g |
2-Cyano-4-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol, 95%; . |
1261891-94-4 | 95% | 5g |
€1159.00 | 2024-04-20 |
Ethyl 4-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
1261891-94-4 (Ethyl 4-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate) Related Products
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- 1261889-94-4(2-Cyano-5-(2-fluoro-5-methoxycarbonylphenyl)phenol)
- 1262001-02-4(2-Cyano-4-(3-fluoro-4-methoxycarbonylphenyl)phenol)
- 1111132-40-1(ethyl 2-fluoro-4-(3-formyl-4-hydroxyphenyl)benzoate)
- 1261918-27-7(2-Cyano-4-(3-fluoro-5-methoxycarbonylphenyl)phenol)
- 1261918-24-4(2-Cyano-4-(2-fluoro-5-methoxycarbonylphenyl)phenol)
- 1261889-80-8(2-Cyano-5-(2-fluoro-4-methoxycarbonylphenyl)phenol)
- 1261942-53-3(2-Cyano-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol)
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